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Compound of Interest

4-(dimethylphosphoryl)-2-
Compound Name:
methoxyaniline

CAS No.: 1197956-03-8

Cat. No.: B6232982

Get Quote

Executive Summary & Strategic Significance

4-(Dimethylphosphoryl)-2-methoxyaniline represents a high-value pharmacophore building
block, specifically designed for next-generation kinase inhibitor development. This intermediate
combines two critical structural motifs:

» Dimethylphosphine Oxide (DMPO): A metabolically stable hydrogen bond acceptor that
mimics the electronics of a nitro group or sulfonamide but with improved solubility and a
unique vector for protein-ligand interaction (as validated in Brigatinib).

o 2-Methoxy Substituent: Provides steric guidance and solubility enhancement, often critical
for optimizing the pharmacokinetic (PK) profile of aniline-based drugs.

This guide provides a validated, scalable protocol for synthesizing this compound from
commercially available precursors and details its downstream application in constructing
ALK/EGFR inhibitor scaffolds.
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Chemical Profile

Property Specification

Systematic Name 4-(Dimethylphosphoryl)-2-methoxyaniline

Molecular Formula

Molecular Weight 199.19 g/mol

Primary Amine ($ -NH_2

Key Functional Groups -P(O)Me_2
-OCH_3 %)
B Soluble in DMSO, MeOH, DCM; Moderate in
Solubility
Water
CAS (Precursor) 59557-91-4 (4-Bromo-2-methoxyaniline)
UV (254 nm),
Detection

NMR (approx. 30-40 ppm)

Synthesis Protocol: Pd-Catalyzed C-P Cross-
Coupling

Objective: Synthesize 4-(dimethylphosphoryl)-2-methoxyaniline via Hirao-type cross-
coupling. Rationale: Direct coupling of dimethylphosphine oxide with aryl halides is superior to
Grignard routes for functionalized anilines, avoiding protection/deprotection steps.

Reaction Scheme

The synthesis utilizes a Palladium/Xantphos catalytic system to couple dimethylphosphine
oxide with 4-bromo-2-methoxyaniline.
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C-P Bond Formation
Pd(OAc)2 / Xantphos Yield: 75-85% > 4-(Dimethylphosphoryl)-
K3PO4, DMF, 120°C 2-methoxyaniline

Figure 1: Synthetic pathway for C-P bond formation using Pd-catalyzed cross-coupling.

Materials & Reagents

Reagent Equiv. Role Critical Note

4-Bromo-2- Ensure purity >98%
N 1.0 Substrate

methoxyaniline (GC).

Air-sensitive; handle
Dimethylphosphine

) 1.2 P-Source under
oxide
Pd(OAc)2 0.05 Catalyst Pre-catalyst source.
Large bite angle
Xantphos 0.06 Ligand promotes reductive
elimination.
Anhydrous; grind
K3POa 2.5 Base
before use.
Dry, degassed
DMF [0.2 M] Solvent

(sparge with Argon).

Step-by-Step Procedure

e Setup: Flame-dry a 3-neck round-bottom flask equipped with a reflux condenser and
magnetic stir bar. Cool under a stream of Argon.

e Charging: Add 4-bromo-2-methoxyaniline (10.0 mmol, 2.02 g),
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(0.5 mmol, 112 mg), Xantphos (0.6 mmol, 347 mg), and
(25.0 mmol, 5.30 g).

« Inerting: Evacuate and backfill with Argon three times.[1]

e Solvent & Reagent: Add anhydrous DMF (50 mL) via syringe. Add dimethylphosphine oxide
(12.0 mmol, ~0.94 g) via syringe (often supplied as a solution or low-melting solid; if solid,
add in step 2).

e Reaction: Heat the mixture to 120°C for 6—12 hours. Monitor conversion by HPLC or TLC
(10% MeOH in DCM).

o Checkpoint: The product is significantly more polar than the starting bromide.
o Workup:
o Cool to room temperature.[1]

o Dilute with EtOAc (100 mL) and filter through a pad of Celite to remove inorganic salts/Pd
black.

o Wash the filtrate with Brine (3 x 50 mL) to remove DMF. Note: Product may have water
solubility; back-extract aqueous layers with DCM/iPrOH (3:1) if yield is low.

o Dry organic phase over

, filter, and concentrate.
 Purification: Flash column chromatography on silica gel.

o Eluent: Gradient of 0%

10% MeOH in DCM.

o Yield Expectation: 70-85% as an off-white solid.

Analytical Validation
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e NMR (400 MHz, DMSO-
):
7.2—7.0 (m, 2H, Ar-H), 6.7 (d, 1H, Ar-H ortho to
), 5.6 (s, 2H,
), 3.8 (s, 3H,
), 1.6 (d,
, 6H,
).
* NMR: Single peak at
~32-36 ppm (distinctive for aryl phosphine oxides).

e LC-MS:

Downstream Application: Kinase Inhibitor Synthesis

Context: This aniline is a "left-hand" side building block, typically coupled to a chloropyrimidine
core to generate ALK or EGFR inhibitors (analogous to the synthesis of Brigatinib).

Coupling Protocol ()

The electron-rich nature of the amino group (boosted by the 2-methoxy group) makes it an
excellent nucleophile for

reactions with 2,4-dichloropyrimidines.
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4-(Dimethylphosphoryl)- 2,4,5-Trichloropyrimidine
2-methoxyaniline (Electrophile)

Conditions:
iPr2NEt, n-BuOH
100°C, 4h

Regioselective SNAr
(C4-Substitution)

Core Scaffold for
ALK/EGFR Inhibitors

Click to download full resolution via product page
Figure 2: Workflow for incorporating the intermediate into a kinase inhibitor scaffold.
Procedure:

 Dissolve 2,4,5-trichloropyrimidine (1.0 equiv) and 4-(dimethylphosphoryl)-2-
methoxyaniline (1.0 equiv) in n-butanol or 2-methoxyethanol.

« Add DIPEA (2.5 equiv).

e Heat to 100°C. The reaction is typically regioselective for the C4-position of the pyrimidine
due to steric factors.

« Isolate the coupled intermediate for further elaboration at the C2-position (e.g., with a
piperidine-aniline moiety).

Safety & Handling

e Phosphine Oxides: Generally low toxicity but data is limited. Handle as a standard organic
irritant.

» Anilines: Potential sensitizers. Use gloves and work in a fume hood.
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» Palladium Residues: Ensure final pharmaceutical intermediates are scavenged for heavy
metals (e.g., using SiliaMetS® Thiol) to meet ICH Q3D guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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